Cas no 216-25-1 (2H-Benzoc-1,2,3-triazolo4,5-aphenazine)

2H-Benzoc-1,2,3-triazolo4,5-aphenazine Properties

Names and Identifiers

• 2H-Benzo[c]-1,2,3-triazolo[4,5-a]phenazine
• 2H-Benzo[a]-1,2,3-triazolo[4,5-c]phenazine
• 216-25-1
• 2h-benzo[c]-1,2,3-triazolo[4,5-a]phenazine
• 3,4,5,14,21-pentazapentacyclo[11.8.0.02,6.07,12.015,20]henicosa-1(21),2,5,7,9,11,13,15,17,19-decaene

• InChIKey： YBNABPZVTLHSKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H9N5/c1-2-6-10-9(5-1)13-15(16-14(10)19-21-20-16)18-12-8-4-3-7-11(12)17-13/h1-8H,(H,19,20,21)
• SMILES： N1=C2C3C(C4C=CC=CC=4C2=NN1)=NC1C(=CC=CC=1)N=3

Computed Properties

• Exact Mass: 271.08579531g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 271.08579531g/mol
• Heavy Atom Count: 21
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.531